Cas no 28740-99-0 (Pyrrolo[1,2,3-ef]-1,5-benzodiazepine,9-chloro-1,2,3,4,6,7-hexahydro-2-phenyl-, hydrochloride (1:1))
![Pyrrolo[1,2,3-ef]-1,5-benzodiazepine,9-chloro-1,2,3,4,6,7-hexahydro-2-phenyl-, hydrochloride (1:1) structure](https://www.kuujia.com/scimg/cas/28740-99-0x500.png)
28740-99-0 structure
Product name:Pyrrolo[1,2,3-ef]-1,5-benzodiazepine,9-chloro-1,2,3,4,6,7-hexahydro-2-phenyl-, hydrochloride (1:1)
Pyrrolo[1,2,3-ef]-1,5-benzodiazepine,9-chloro-1,2,3,4,6,7-hexahydro-2-phenyl-, hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Pyrrolo[1,2,3-ef]-1,5-benzodiazepine,9-chloro-1,2,3,4,6,7-hexahydro-2-phenyl-, hydrochloride (1:1)
- 9-Chloro-1,2,4,5,6,7-hexahydro-6-phenylpyrrolo(1,2,3-ef)(1,5)benzodiazepine hydrochloride
- DTXSID90951395
- 9-Chloro-2-phenyl-1,2,3,4,6,7-hexahydro[1,4]diazepino[3,2,1-hi]indole--hydrogen chloride (1/1)
- 28740-99-0
- 1,2,3,4,6,7-Hexahydro-9-chloro-2-phenylpyrrolo(1,2,3-ef)(1,5)benzodiazepine hydrochloride
- Pyrrolo(1,2,3-ef)(1,5)benzodiazepine, 1,2,3,4,6,7-hexahydro-9-chloro-2-phenyl-, monohydrochloride
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- Inchi: InChI=1S/C17H17ClN2.ClH/c18-16-9-13-7-4-8-15-17(13)20(16)11-14(10-19-15)12-5-2-1-3-6-12;/h1-3,5-6,8-9,14,19H,4,7,10-11H2;1H
- InChI Key: YHUMXTHUTZUIQH-UHFFFAOYSA-N
- SMILES: Cl.C1=CC=C(C2CNC3C4=C(C=C(Cl)N4C2)CCC=3)C=C1
Computed Properties
- Exact Mass: 320.08494
- Monoisotopic Mass: 320.0847040g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 1
- Complexity: 342
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 15.3Ų
Experimental Properties
- PSA: 16.96
Pyrrolo[1,2,3-ef]-1,5-benzodiazepine,9-chloro-1,2,3,4,6,7-hexahydro-2-phenyl-, hydrochloride (1:1) Related Literature
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Marco Poppe,Changlong Chen,Helgard Ebert,Silvio Poppe,Marko Prehm,Christoph Kerzig,Feng Liu,Carsten Tschierske Soft Matter, 2017,13, 4381-4392
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Akira Miyazaki,Toshiaki Enoki New J. Chem., 2009,33, 1249-1254
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Shih-Hsuan Hung,Hiroshi Akiba,Osamu Yamamuro,Taisuke Ozaki RSC Adv., 2020,10, 16527-16536
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Seokjin Moon,Yuh Hijikata Phys. Chem. Chem. Phys., 2019,21, 12112-12120
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